Cas no 158712-49-3 (5-[(4-Chlorophenyl)sulfanyl]-N-(4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide)

• Product Name: 5-[(4-Chlorophenyl)sulfanyl]-N-(4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide
• CAS No: 158712-49-3
• MF: C₁₈H₁₅ClFN₃OS
• MW: 375.847604990005
• CID: 5698118
• PubChem ID: 1486888
• Update Time: 2023-10-14

5-[(4-Chlorophenyl)sulfanyl]-N-(4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)sulfanyl-N-(4-fluorophenyl)-1,3-dimethylpyrazole-4-carboxamide
• 5-[(4-chlorophenyl)sulfanyl]-N-(4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide
• HMS572B07
• AKOS005079820
• 12F-338S
• Bionet1_001385
• 158712-49-3
• 1H-Pyrazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-N-(4-fluorophenyl)-1,3-dimethyl-
• 5-[(4-Chlorophenyl)sulfanyl]-N-(4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C18H15ClFN3OS/c1-11-16(17(24)21-14-7-5-13(20)6-8-14)18(23(2)22-11)25-15-9-3-12(19)4-10-15/h3-10H,1-2H3,(H,21,24)
• InChI Key： YNHMZOXXGGOCME-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1=C(C(NC2C=CC(=CC=2)F)=O)C(C)=NN1C

Computed Properties

• Exact Mass: 375.0608391g/mol
• Monoisotopic Mass: 375.0608391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 455.3±45.0 °C(Predicted)
• pka: 11.13±0.70(Predicted)